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Compound of Interest

Compound Name: Butanal, 2-mercapto-

Cat. No.: B15471605

A comprehensive search for publicly available spectroscopic data (NMR, IR, and MS) for the
compound 2-mercaptobutanal has been conducted. Despite a thorough investigation across
various chemical databases and scientific literature, no specific experimental or predicted
spectral data for this molecule could be located.

The initial search yielded extensive spectroscopic information for a related but structurally
different compound, 2-mercaptoethanol. However, due to the difference in their chemical
structures—2-mercaptobutanal being a four-carbon aldehyde with a thiol group on the second
carbon, and 2-mercaptoethanol being a two-carbon alcohol with a thiol group—the
spectroscopic data for the latter is not applicable. Using this data as a substitute would be
scientifically inaccurate and misleading for the target audience of researchers and drug
development professionals.

Further targeted searches for "2-mercaptobutanal,” "2-sulfanylbutanal,” and related terms,
including queries aimed at finding synthesis and characterization reports, did not yield any
specific NMR, IR, or mass spectrometry data for the requested compound.

Conclusion:

At present, the core requirement of providing spectroscopic data for 2-mercaptobutanal cannot
be fulfilled based on the available information from the conducted searches. Consequently, the
development of the requested in-depth technical guide, including data tables and experimental
protocols, is not possible.
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Should spectroscopic data for 2-mercaptobutanal become publicly available in the future, a
comprehensive technical guide could be produced. Researchers in possession of such data
are encouraged to publish it to advance the collective understanding of this chemical entity.

 To cite this document: BenchChem. [Spectroscopic Data for 2-Mercaptobutanal: Information
Not Currently Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15471605#spectroscopic-data-nmr-ir-ms-of-2-
mercaptobutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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